![molecular formula C14H13BrN2O4S B4653404 N-(4-bromo-2-ethylphenyl)-3-nitrobenzenesulfonamide](/img/structure/B4653404.png)
N-(4-bromo-2-ethylphenyl)-3-nitrobenzenesulfonamide
Overview
Description
N-(4-bromo-2-ethylphenyl)-3-nitrobenzenesulfonamide, also known as BES, is a chemical compound that has been widely used in scientific research. It is a sulfonamide derivative that has been found to have a variety of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-(4-bromo-2-ethylphenyl)-3-nitrobenzenesulfonamide is not fully understood. It is believed to work by chelating zinc ions and disrupting the function of zinc-dependent enzymes and proteins. This compound has been found to inhibit the activity of carbonic anhydrase, an enzyme that plays a role in the regulation of acid-base balance in the body.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells and inhibit the growth of tumors. This compound has been found to have anti-inflammatory activity and has been used to treat inflammatory bowel disease. It has also been found to have neuroprotective effects and has been studied as a potential treatment for Alzheimer's disease.
Advantages and Limitations for Lab Experiments
N-(4-bromo-2-ethylphenyl)-3-nitrobenzenesulfonamide has several advantages for lab experiments. It is a relatively stable compound that is easy to synthesize and purify. This compound is also highly selective for zinc ions and has low toxicity. However, this compound has some limitations for lab experiments. It is not water-soluble and requires the use of organic solvents. This compound can also be affected by pH and the presence of other metal ions.
Future Directions
There are several future directions for research on N-(4-bromo-2-ethylphenyl)-3-nitrobenzenesulfonamide. One area of research is the development of new fluorescent probes for the detection of zinc ions. Another area of research is the use of this compound as a photosensitizer for photodynamic therapy of cancer. This compound could also be studied as a potential treatment for other diseases such as Alzheimer's disease and inflammatory bowel disease. Additionally, the mechanism of action of this compound could be further elucidated to better understand its biochemical and physiological effects.
Conclusion:
In conclusion, this compound is a chemical compound that has been widely used in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. This compound has shown great potential for use in various fields of research and could lead to the development of new treatments for diseases.
Scientific Research Applications
N-(4-bromo-2-ethylphenyl)-3-nitrobenzenesulfonamide has been widely used in scientific research as a fluorescent probe for the detection of zinc ions. It has also been used as a photosensitizer for photodynamic therapy of cancer. This compound has been found to have antimicrobial activity against various bacteria and fungi. It has been used as a tool to study the mechanism of action of certain enzymes and proteins.
properties
IUPAC Name |
N-(4-bromo-2-ethylphenyl)-3-nitrobenzenesulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13BrN2O4S/c1-2-10-8-11(15)6-7-14(10)16-22(20,21)13-5-3-4-12(9-13)17(18)19/h3-9,16H,2H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWYNBYSWLXFCBU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C=CC(=C1)Br)NS(=O)(=O)C2=CC=CC(=C2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13BrN2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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